5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol

• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 5-(4-benzylpiperidin-1-yl)sulfonyl-6-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H21N3O4S/c1-12-15(16(21)19-17(22)18-12)25(23,24)20-9-7-14(8-10-20)11-13-5-3-2-4-6-13/h2-6,14H,7-11H2,1H3,(H2,18,19,21,22)
• InChI Key: PDQIFJJZSYWKKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3

Description

5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring conjugated to a benzyl group, a sulfonyl group, and a pyrimidine ring, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol typically involves multiple steps, starting with the preparation of the piperidine and pyrimidine precursors. The benzylpiperidine is first synthesized through a reaction between piperidine and benzyl chloride under basic conditions. The sulfonylation of the benzylpiperidine is then carried out using sulfonyl chloride in the presence of a base such as triethylamine. Finally, the sulfonylated benzylpiperidine is reacted with a methylpyrimidine derivative under acidic or basic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and the recycling of reagents. The reaction conditions are carefully controlled to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine or pyrimidine rings using reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Alkyl halides, acyl chlorides, polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic properties, including its use as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity or modulating its function. The pathways involved can include signal transduction, metabolic processes, or gene expression regulation, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

• 5-[(4-Benzylpiperidin-1-yl)sulfonyl]-2-hydrazinylpyridine
• 5-[(4-Benzylpiperidin-1-yl)sulfonyl]-2-chloropyridine
• 2-[(4-Benzylpiperidin-1-yl)sulfonyl]-5-chloro-4,6-dimethylnicotinonitrile

Uniqueness

5-[(4-Benzylpiperidin-1-yl)sulfonyl]-6-methylpyrimidine-2,4-diol is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it a valuable compound for research and industrial applications, distinguishing it from similar compounds that may have more limited reactivity or applications.